Cas no 844891-01-6 (4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isoquinoline)

4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isoquinoline structure
844891-01-6 structure
Product Name:4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isoquinoline
CAS No:844891-01-6
MF:C14H16BNO2
MW:241.093343734741
MDL:MFCD06659058
CID:68912
PubChem ID:2795158
Update Time:2025-04-18

4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isoquinoline
    • Isoquinoline-4-boronic acid 2,2-dimethylpropane-1,3-diol cyclic ester
    • Isoquinoline-4-boronic acid 2,2-dimethylpropanediol-1,3 cyclic ester
    • Isoquinoline-4-boronic acid, neopentyl glycol ester
    • AKOS004119286
    • CS-0175035
    • DTXSID80383560
    • AT15530
    • J-521588
    • AB25915
    • C14H16BNO2
    • 844891-01-6
    • AS-69215
    • MFCD06659058
    • FT-0687984
    • Isoquinoline-4-boronic acid, 2,2-dimethylpropane-1,3-diol cyclic ester
    • A840818
    • 4-(5,5-Dimethyl-[1,3,2]dioxaborinan-2-yl)-isoquinoline
    • DB-357488
    • MDL: MFCD06659058
    • Inchi: 1S/C14H16BNO2/c1-14(2)9-17-15(18-10-14)13-8-16-7-11-5-3-4-6-12(11)13/h3-8H,9-10H2,1-2H3
    • InChI Key: AQEZCUCPPAKCLQ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC=C3C=CC=CC=23)OCC(C)(C)C1

Computed Properties

  • Exact Mass: 241.12700
  • Monoisotopic Mass: 241.1274089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • Melting Point: 123 °C
  • PSA: 31.35000
  • LogP: 2.00300

4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isoquinoline Security Information

  • Hazardous Material transportation number:2811
  • Hazard Category Code: 20/21/22
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xi

4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isoquinoline Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isoquinoline Pricemore >>

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